Cas no 86688-93-9 (1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
• CAS No: 86688-93-9
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD00274623
• CID: 660892
• PubChem ID: 24867475
• Update Time: 2025-10-28

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)pyrrole-2-carbaldehyde
• 1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
• 1-(phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde
• 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde
• 1-(phenylsulfonyl)-2-pyrrolecarboxyaldehyde
• 1-(phenylsulfonyl)pyrrole-2-carbaldehyde
• 1-phenylsulfonylpyrrole-2-carboxaldehyde
• 1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde #
• AKOS015898198
• CS-0145119
• 1-benzenesulfonyl-1H-pyrrole-2-carbaldehyde
• MFCD00274623
• BP-12532
• AQ-776/42801269
• DTXSID60339368
• 1H-Pyrrole-2-carboxadehyde, 1-phenylsulfonyl-
• 86688-93-9
• SB62153
• 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde, 97%
• SCHEMBL1616366

• MDL： MFCD00274623
• Inchi： 1S/C11H9NO3S/c13-9-10-5-4-8-12(10)16(14,15)11-6-2-1-3-7-11/h1-9H
• InChI Key： XZMIDORMXBMWTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC=C1C=O)(=O)=O

Computed Properties

• Exact Mass: 235.03000
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 81-82 °C (lit.)
• PSA: 64.52000
• LogP: 2.61840
• Solubility: Not determined

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides